67-78-7

Triamcinolone diacetate

In Stock

• CAS RN:
• 67-78-7

• Formula:
• C25H32FO8

• InChI:
• InChI=1S/C25H31FO8/c1-13(27)33-12-20(31)25(32)21(34-14(2)28)10-18-17-6-5-15-9-16(29)7-8-22(15,3)24(17,26)19(30)11-23(18,25)4/h7-9,17-19,21,30,32H,5-6,10-12H2,1-4H3/t17?,18?,19-,21+,22-,23-,24-,25+/m0/s1

• InChIKey:
• GZVNPVNXTCUZGE-RBWIMXSLSA-N

• Triamcinolone diacetate is a Lysyl oxidase antagonist.

Fenamole

In Stock

• CAS RN:
• 5467-78-7

• Formula:
• C7H7N5

• InChI:
• InChI=1S/C7H7N5/c8-7-9-10-11-12(7)6-4-2-1-3-5-6/h1-5H,(H2,8,9,11)

• InChIKey:
• ULIDRMKBVYYVIQ-UHFFFAOYSA-N

• Fenamole has been investigated for the supportive care of Side Effects and Dental Plaque.

Lead disulphamidate

• CAS RN:
• 13767-78-7

• Formula:
• H4N2O6PbS2

• InChI:
• InChI=1S/2H3NO3S.Pb/c2*1-5(2,3)4;/h2*(H3,1,2,3,4);/q;;+2/p-2

• InChIKey:
• ZOWGRGPFDVHBAE-UHFFFAOYSA-L

• Lead disulphamidate is a useful research compound. Its molecular formula is H4N2O6PbS2 and its molecular weight is 399 g/mol. The purity is usually 95%.

7-Phenylimidazo[1,2-a]pyrimidin-5(8H)-one

Usually In Stock

• CAS RN:
• 39567-78-7

• Formula:
• C12H9N3O

• InChI:
• InChI=1S/C12H9N3O/c16-11-8-10(9-4-2-1-3-5-9)14-12-13-6-7-15(11)12/h1-8H,(H,13,14)

• InChIKey:
• LIVRRAQTIFBFHC-UHFFFAOYSA-N

• 7-Phenylimidazo[1,2-a]pyrimidin-5(8H)-one is a useful research compound. Its molecular formula is C12H9N3O and its molecular weight is 211.22g/mol. The purity is usually 95%.

(E)-Dodeca-9,11-dienyl acetate

Usually In Stock

• CAS RN:
• 50767-78-7

• Formula:
• C14H24O2

• InChI:
• InChI=1S/C14H24O2/c1-3-4-5-6-7-8-9-10-11-12-13-16-14(2)15/h3-5H,1,6-13H2,2H3/b5-4+

• InChIKey:
• ARPQLVHCERGNAB-SNAWJCMRSA-N

• (E)-Dodeca-9,11-dienyl acetate is a useful research compound. Its molecular formula is C14H24O2 and its molecular weight is 224.34 g/mol. The purity is usually 95%.

3-Sulfolene-3-carboxylic acid

In Stock

• CAS RN:
• 267667-78-7

• Formula:
• C5H6O4S

• InChI:
• InChI=1S/C5H6O4S/c6-5(7)4-1-2-10(8,9)3-4/h1H,2-3H2,(H,6,7)

• InChIKey:
• GSPYMZGNJJKNFW-UHFFFAOYSA-N

• 3-Sulfolene-3-carboxylic acid is a useful research compound. Its molecular formula is C5H6O4S and its molecular weight is 162.16. The purity is usually 95%.

Methyl 3-acetyl-4-(4-methoxyphenyl)-6-methyl-2-sulfanylidene-1,4-dihydropyrimidine-5-carboxylate

In Stock

• CAS RN:
• 330567-78-7

• Formula:
• C16H18N2O4S

• InChI:
• InChI=1S/C16H18N2O4S/c1-9-13(15(20)22-4)14(18(10(2)19)16(23)17-9)11-5-7-12(21-3)8-6-11/h5-8,14H,1-4H3,(H,17,23)

• InChIKey:
• XPPKAXAIJDBJNX-UHFFFAOYSA-N

• Methyl 3-acetyl-4-(4-methoxyphenyl)-6-methyl-2-sulfanylidene-1,4-dihydropyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C16H18N2O4S and its molecular weight is 334.39. The purity is usually 95%.

Ethyl 2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate

Usually In Stock

• CAS RN:
• 440667-78-7

• Formula:
• C20H25N3O5

• InChI:
• InChI=1S/C20H25N3O5/c1-4-27-20(25)18(23-12(2)24)11-13-9-16(21)19(17(22)10-13)28-15-7-5-14(26-3)6-8-15/h5-10,18H,4,11,21-22H2,1-3H3,(H,23,24)

• InChIKey:
• HSPGVWWLMFCIKW-UHFFFAOYSA-N

• Ethyl 2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate is a useful research compound. Its molecular formula is C20H25N3O5 and its molecular weight is 387.4 g/mol. The purity is usually 95%.

8-methoxy-2-oxo-N-pyridin-4-yl-2H-chromene-3-carboxamide

In Stock

• CAS RN:
• 505067-78-7

• Formula:
• C16H12N2O4

• InChI:
• InChI=1S/C16H12N2O4/c1-21-13-4-2-3-10-9-12(16(20)22-14(10)13)15(19)18-11-5-7-17-8-6-11/h2-9H,1H3,(H,17,18,19)

• InChIKey:
• MYTXTFRDXYUFMD-UHFFFAOYSA-N

• 8-methoxy-2-oxo-N-pyridin-4-yl-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C16H12N2O4 and its molecular weight is 296.282. The purity is usually 95%.

2-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide

In Stock

• CAS RN:
• 720667-78-7

• Formula:
• C25H24N4O2S

• InChI:
• InChI=1S/C25H24N4O2S/c1-18-13-14-22(31-2)21(15-18)26-24(30)17-32-25-28-27-23(16-19-9-5-3-6-10-19)29(25)20-11-7-4-8-12-20/h3-15H,16-17H2,1-2H3,(H,26,30)

• InChIKey:
• VKZSLFOXUDARDG-UHFFFAOYSA-N

• 2-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide is a useful research compound. Its molecular formula is C25H24N4O2S and its molecular weight is 444.55. The purity is usually 95%.

2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide

In Stock

• CAS RN:
• 869067-78-7

• Formula:
• C13H11ClF3N5O2S

• InChI:
• InChI=1S/C13H11ClF3N5O2S/c1-6-11(24)22(18)12(21-20-6)25-5-10(23)19-9-4-7(13(15,16)17)2-3-8(9)14/h2-4H,5,18H2,1H3,(H,19,23)

• InChIKey:
• XMGWARNXBUGUTH-UHFFFAOYSA-N

• 2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C13H11ClF3N5O2S and its molecular weight is 393.77. The purity is usually 95%.

(2E,5Z)-2-(4-(dimethylamino)benzylidene)-5-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)cyclopentanone

In Stock

• CAS RN:
• 885267-78-7

• Formula:
• C23H24N2OS

• InChI:
• InChI=1S/C23H24N2OS/c1-4-25-20-7-5-6-8-21(20)27-23(25)19-14-11-17(22(19)26)15-16-9-12-18(13-10-16)24(2)3/h5-10,12-13,15H,4,11,14H2,1-3H3/b17-15+,23-19-

• InChIKey:
• UXLACJIILMJOEW-CMAOETQDSA-N

• (2E,5Z)-2-(4-(dimethylamino)benzylidene)-5-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)cyclopentanone is a useful research compound. Its molecular formula is C23H24N2OS and its molecular weight is 376.52. The purity is usually 95%.

5-((4-(3-Chlorophenyl)piperazin-1-yl)(4-ethoxyphenyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 898367-78-7

• Formula:
• C25H28ClN5O2S

• InChI:
• InChI=1S/C25H28ClN5O2S/c1-3-21-27-25-31(28-21)24(32)23(34-25)22(17-8-10-20(11-9-17)33-4-2)30-14-12-29(13-15-30)19-7-5-6-18(26)16-19/h5-11,16,22,32H,3-4,12-15H2,1-2H3

• InChIKey:
• BLFXNPHGSHSASJ-UHFFFAOYSA-N

• 5-((4-(3-Chlorophenyl)piperazin-1-yl)(4-ethoxyphenyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C25H28ClN5O2S and its molecular weight is 498.04. The purity is usually 95%.

6-(2-Chlorophenyl)-6-oxohexanenitrile

In Stock

• CAS RN:
• 898767-78-7

• Formula:
• C12H12ClNO

• InChI:
• InChI=1S/C12H12ClNO/c13-11-7-4-3-6-10(11)12(15)8-2-1-5-9-14/h3-4,6-7H,1-2,5,8H2

• InChIKey:
• FTMNNIPBDCQARI-UHFFFAOYSA-N

• 6-(2-Chlorophenyl)-6-oxohexanenitrile is a useful research compound. Its molecular formula is C12H12ClNO and its molecular weight is 221.68 g/mol. The purity is usually 95%.

Ethyl 4'-formyl-[1,1'-biphenyl]-3-carboxylate

Usually In Stock

• CAS RN:
• 194367-78-7

• Formula:
• C16H14O3

• InChI:
• InChI=1S/C16H14O3/c1-2-19-16(18)15-5-3-4-14(10-15)13-8-6-12(11-17)7-9-13/h3-11H,2H2,1H3

• InChIKey:
• PGDYFVYPQHZDDD-UHFFFAOYSA-N

• Ethyl 4'-formyl-[1,1'-biphenyl]-3-carboxylate, also known as Ethyl 4'-formyl-[1,1'-biphenyl]-3-carboxylate, is a useful research compound. Its molecular formula is C16H14O3 and its molecular weight is 254.28 g/mol. The purity is usually 95%.

Tetramethylammonium peroxynitrite

• CAS RN:
• 157167-78-7

• Formula:
• C4H12N2O3

• InChI:
• InChI=1S/C4H12N.HNO3/c1-5(2,3)4;2-1-4-3/h1-4H3;3H/q+1;/p-1

• InChIKey:
• VEDGICDSTZIIKX-UHFFFAOYSA-M

• Tetramethylammonium peroxynitrite, also known as Tetramethylammonium peroxynitrite, is a useful research compound. Its molecular formula is C4H12N2O3 and its molecular weight is 136.15 g/mol. The purity is usually 95%.

2-(Azetidin-3-yloxy)benzoic acid hydrochloride

In Stock

• CAS RN:
• 1378667-78-7

• Formula:
• C10H12ClNO3

• InChI:
• InChI=1S/C10H11NO3.ClH/c12-10(13)8-3-1-2-4-9(8)14-7-5-11-6-7;/h1-4,7,11H,5-6H2,(H,12,13);1H

• InChIKey:
• SVSUOUCCJANFDK-UHFFFAOYSA-N

• 2-(Azetidin-3-yloxy)benzoic acid hydrochloride is a useful research compound. Its molecular formula is C10H12ClNO3 and its molecular weight is 229.66 g/mol. The purity is usually 95%.

methyl N-methyl-2-pyridin-4-ylalaninate

In Stock

• CAS RN:
• 1182967-78-7

• Formula:
• C10H14N2O2

• InChI:
• InChI=1S/C10H14N2O2/c1-10(11-2,9(13)14-3)8-4-6-12-7-5-8/h4-7,11H,1-3H3

• InChIKey:
• HHFVMLQQGCEDOO-UHFFFAOYSA-N

• Methyl N-methyl-2-pyridin-4-ylalaninate is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.234. The purity is usually 95%.

2-Chloro-5-(3-methoxybenzoyl)pyridine

In Stock

• CAS RN:
• 1187167-78-7

• Formula:
• C13H10ClNO2

• InChI:
• InChI=1S/C13H10ClNO2/c1-17-11-4-2-3-9(7-11)13(16)10-5-6-12(14)15-8-10/h2-8H,1H3

• InChIKey:
• PYETXPWIRVWULI-UHFFFAOYSA-N

• 2-Chloro-5-(3-methoxybenzoyl)pyridine is a useful research compound. Its molecular formula is C13H10ClNO2 and its molecular weight is 247.67 g/mol. The purity is usually 95%.

Benzo[d][1,3]dioxol-5-yl(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone

In Stock

• CAS RN:
• 1331267-78-7

• Formula:
• C17H13N3O4S

• InChI:
• InChI=1S/C17H13N3O4S/c21-17(10-3-4-12-13(6-10)23-9-22-12)20-7-11(8-20)16-18-15(19-24-16)14-2-1-5-25-14/h1-6,11H,7-9H2

• InChIKey:
• VRCYHVYRDQZXDY-UHFFFAOYSA-N

• Benzo[d][1,3]dioxol-5-yl(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C17H13N3O4S and its molecular weight is 355.37. The purity is usually 95%.

4-(5-Bromo-6-chloropyrazin-2-yl)morpholine

In Stock

• CAS RN:
• 1378867-78-7

• Formula:
• C8H9BrClN3O

• InChI:
• InChI=1S/C8H9BrClN3O/c9-7-8(10)12-6(5-11-7)13-1-3-14-4-2-13/h5H,1-4H2

• InChIKey:
• QSSIJDROYUXWPZ-UHFFFAOYSA-N

• 4-(5-Bromo-6-chloropyrazin-2-yl)morpholine is a useful research compound. Its molecular formula is C8H9BrClN3O and its molecular weight is 278.53 g/mol. The purity is usually 95%.

3-(1,1-Difluoroethyl)bicyclo[1.1.1]pentane-1-carboxylic acid

In Stock

• CAS RN:
• 1886967-78-7

• Formula:
• C8H10F2O2

• InChI:
• InChI=1S/C8H10F2O2/c1-6(9,10)8-2-7(3-8,4-8)5(11)12/h2-4H2,1H3,(H,11,12)

• InChIKey:
• WFODSJKTDGDWBD-UHFFFAOYSA-N

• 3-(1,1-Difluoroethyl)bicyclo[1.1.1]pentane-1-carboxylic acid is a useful research compound. Its molecular formula is C8H10F2O2 and its molecular weight is 176.163. The purity is usually 95%.